Cas no 117356-18-0 (Benzeneacetic acid, a-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: Benzeneacetic acid, a-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 117356-18-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1206672
• PubChem ID: 10889114
• Update Time: 2025-04-20

Benzeneacetic acid, a-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-, 1,1-dimethylethyl ester
• AKOS013211438
• Benzeneacetic acid, -hydroxy-, 1,1-dimethylethyl ester
• Benzeneacetic acid, alpha-hydroxy-, 1,1-dimethylethyl ester
• tert-Butyl2-hydroxy-2-phenylacetate
• t-butyl alpha-hydroxyphenylacetate
• tert-Butyl 2-hydroxy-2-phenylacetate
• 117356-18-0
• tert-butyl hydroxy(phenyl)acetate
• SCHEMBL6287222

• Inchi： 1S/C12H16O3/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9/h4-8,10,13H,1-3H3
• InChI Key： HFQCAIQTDNARDZ-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53